Cas no 342649-71-2 (N-Boc-1-pivaloyl D-erythro-Sphingosine)

• Product name: N-Boc-1-pivaloyl D-erythro-Sphingosine
• CAS No: 342649-71-2
• MF: C₂₈H₅₃NO₅
• MW: 483.72412
• CID: 852590
• PubChem ID: 71433698

N-Boc-1-pivaloyl D-erythro-Sphingosine Chemical and Physical Properties

Names and Identifiers

• Propanoic acid, 2,2-dimethyl-, (2S,3R,4E)-2-[[(1,1-dimethylethoxy)carbonyl]amino]-3-hydroxy-4-octad ecenyl ester
• LogP
• N-Boc-1-pivaloyl D-erythro-Sphingosine
• N-Boc-1-pivaloyl-D-erythro-sphingosine
• AKOS030242340
• [(2R,3S)-3-hydroxy-2-[(2-methylpropan-2-yl)oxycarbonylamino]octadec-4-enyl] 2,2-dimethylpropanoate
• 342649-71-2

• Inchi： InChI=1S/C28H53NO5/c1-8-9-10-11-12-13-14-15-16-17-18-19-20-21-24(30)23(22-33-25(31)27(2,3)4)29-26(32)34-28(5,6)7/h20-21,23-24,30H,8-19,22H2,1-7H3,(H,29,32)/t23-,24+/m1/s1
• InChI Key： FNDFSKJECZVDNY-RPWUZVMVSA-N
• SMILES： CCCCCCCCCCCCCC=CC(C(COC(=O)C(C)(C)C)NC(=O)OC(C)(C)C)O

Computed Properties

• Exact Mass: 483.39259
• Monoisotopic Mass: 483.39237379g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 34
• Rotatable Bond Count: 21
• Complexity: 574
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• XLogP3: 8.9
• Topological Polar Surface Area: 84.9Ų

Experimental Properties

• Stability/Shelf Life: Freezer
• PSA: 84.86